Cas no 100116-45-8 (Hexanenitrile, 6-(4-chlorophenoxy)-)

• Product Name: Hexanenitrile, 6-(4-chlorophenoxy)-
• CAS No: 100116-45-8
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• CID: 1124906
• Update Time: 2024-07-27

Hexanenitrile, 6-(4-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile, 6-(4-chlorophenoxy)-
• 6-(4-chlorophenoxy)hexanenitrile

• Inchi： 1S/C12H14ClNO/c13-11-5-7-12(8-6-11)15-10-4-2-1-3-9-14/h5-8H,1-4,10H2
• InChI Key： KKLLBNYOGNBALG-UHFFFAOYSA-N
• SMILES： C(#N)CCCCCOC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 382.06972

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Melting Point: 47-48 °C
• Boiling Point: 373.7±22.0 °C(Predicted)
• PSA: 33.02